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Introduction
Formaldehyde, a ubiquitous and highly reactive aldehyde, is a compound of significant interest

across various scientific disciplines, from environmental monitoring to pharmaceutical sciences.

Its quantification at trace levels presents a considerable analytical challenge due to its volatility

and reactivity. The derivatization of formaldehyde with 2,4-dinitrophenylhydrazine (DNPH) to

form the stable and chromophoric Formaldehyde 2,4-dinitrophenylhydrazone (Formaldehyde-

DNPH) is a cornerstone of its analytical determination.[1] For enhanced accuracy and precision

in quantitative assays, particularly those employing mass spectrometry, the use of a stable

isotope-labeled internal standard is indispensable. This guide provides an in-depth technical

overview of Formaldehyde 2,4-Dinitrophenylhydrazone-¹³C, a critical tool for the robust

quantification of formaldehyde.

The CAS Number: A Note on Isotopic Labeling
A frequently asked question pertains to the specific CAS (Chemical Abstracts Service) Registry

Number for Formaldehyde 2,4-Dinitrophenylhydrazone-¹³C. It is important to note that a unique
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CAS number has not been assigned to this specific isotopologue. Instead, the scientific

community and commercial suppliers commonly reference the CAS number of the unlabeled

parent compound:

Formaldehyde 2,4-Dinitrophenylhydrazone: CAS No. 1081-15-8[2][3]

The isotopic labeling is then specified in the product description, indicating the presence of a

carbon-13 atom. The precursor, ¹³C-labeled formaldehyde, does have a specific CAS number:

Formaldehyde-¹³C: CAS No. 3228-27-1[4]

This distinction is crucial for accurate sourcing of reagents and for clear documentation in

research and regulatory submissions.

Synthesis and Mechanism
The synthesis of Formaldehyde 2,4-Dinitrophenylhydrazone-¹³C is achieved through the

reaction of ¹³C-labeled formaldehyde with 2,4-dinitrophenylhydrazine. This reaction is a classic

example of a condensation reaction between a carbonyl compound and a hydrazine derivative.

Reaction Mechanism: The lone pair of electrons on the terminal nitrogen of the hydrazine

attacks the electrophilic carbonyl carbon of the ¹³C-formaldehyde. This is followed by a proton

transfer and the elimination of a water molecule to form the stable hydrazone. The reaction is

typically acid-catalyzed.

Step-by-Step Synthesis Protocol
This protocol outlines the general procedure for the synthesis of Formaldehyde 2,4-

Dinitrophenylhydrazone-¹³C.

Materials:

Formaldehyde-¹³C solution (e.g., 20 wt. % in water)[4]

2,4-Dinitrophenylhydrazine (DNPH)

Acetonitrile (HPLC grade)
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Phosphoric acid or Sulfuric acid (catalyst)

Milli-Q water or equivalent high-purity water

Procedure:

Preparation of DNPH Reagent: Prepare a saturated solution of 2,4-dinitrophenylhydrazine in

acetonitrile. Acidify the solution by adding a small amount of concentrated phosphoric acid or

sulfuric acid.

Derivatization Reaction: In a clean glass vial, add a known amount of the Formaldehyde-¹³C

solution. To this, add an excess of the acidified DNPH reagent.

Reaction Incubation: Cap the vial and allow the reaction to proceed at room temperature for

at least one hour to ensure complete derivatization. Gentle heating (e.g., 60°C for 30

minutes) can be employed to accelerate the reaction.[5][6]

Purification (if necessary): For high-purity standards, the resulting solution can be purified

using recrystallization or column chromatography to remove unreacted DNPH and other

impurities.

Verification: The identity and purity of the synthesized Formaldehyde 2,4-

Dinitrophenylhydrazone-¹³C should be confirmed using analytical techniques such as HPLC-

UV, LC-MS, and NMR.

Physicochemical Properties
The physicochemical properties of Formaldehyde 2,4-Dinitrophenylhydrazone-¹³C are nearly

identical to its unlabeled counterpart, with a slight difference in molecular weight due to the

presence of the ¹³C isotope.
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Property Value Source(s)

Molecular Formula C₆¹³CH₆N₄O₄ [7]

Molecular Weight 211.14 g/mol [7]

Unlabeled Molecular Weight 210.15 g/mol [2]

Appearance
Orange to brown crystalline

powder
[8]

Melting Point 165-168 °C [8]

Solubility
Slightly soluble in acetone,

DMSO, and methanol
[1]

UV-Vis λmax ~360 nm in acetonitrile [9]

Application in Quantitative Analysis: An Internal
Standard of Excellence
The primary and most critical application of Formaldehyde 2,4-Dinitrophenylhydrazone-¹³C is

as an internal standard in isotope dilution mass spectrometry methods for the highly accurate

quantification of formaldehyde.[3] Its utility stems from several key advantages:

Chemical and Physical Similarity: Being chemically identical to the analyte's derivative, it co-

elutes chromatographically and exhibits the same ionization efficiency in the mass

spectrometer, correcting for matrix effects and variations in instrument response.

Mass Difference: The known mass difference allows for the simultaneous detection and

differentiation of the analyte and the internal standard by the mass spectrometer.

Correction for Sample Loss: It accurately accounts for any loss of analyte during sample

preparation, extraction, and derivatization.

Experimental Workflow: Quantification of Formaldehyde
in an Aqueous Matrix
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The following protocol provides a detailed workflow for the quantification of formaldehyde in a

water sample using Formaldehyde 2,4-Dinitrophenylhydrazone-¹³C as an internal standard,

followed by HPLC-MS/MS analysis.

1. Reagent and Standard Preparation:

DNPH Derivatization Solution: Prepare a solution of 2,4-dinitrophenylhydrazine in acetonitrile

with a catalytic amount of phosphoric acid.

Calibration Standards: Prepare a series of calibration standards by spiking known

concentrations of unlabeled formaldehyde into clean water.

Internal Standard Spiking Solution: Prepare a solution of Formaldehyde 2,4-

Dinitrophenylhydrazone-¹³C in acetonitrile at a known concentration.

2. Sample Preparation and Derivatization:

To a known volume of the water sample, add a precise volume of the Formaldehyde 2,4-

Dinitrophenylhydrazone-¹³C internal standard spiking solution.

Add an excess of the DNPH derivatization solution to the sample.

Vortex the sample and allow it to react for at least 60 minutes at room temperature.

For each calibration standard, perform the same derivatization procedure.

3. Solid-Phase Extraction (SPE) Cleanup (Optional but Recommended):

Condition a C18 SPE cartridge with acetonitrile followed by deionized water.

Load the derivatized sample onto the SPE cartridge.

Wash the cartridge with a low-organic-content solvent (e.g., water/acetonitrile mixture) to

remove interfering substances.

Elute the DNPH derivatives with acetonitrile.

4. HPLC-MS/MS Analysis:
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HPLC System: A high-performance liquid chromatography system.

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase: A gradient of water and acetonitrile, both typically containing a small amount

of formic acid to aid ionization.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode.

MRM Transitions:

Unlabeled Formaldehyde-DNPH: Monitor the transition from the precursor ion (m/z 209.0) to

a specific product ion.

¹³C-Labeled Formaldehyde-DNPH: Monitor the transition from the precursor ion (m/z 210.0)

to the same product ion.

5. Data Analysis:

Integrate the peak areas for both the unlabeled and ¹³C-labeled Formaldehyde-DNPH MRM

transitions.

Calculate the ratio of the peak area of the unlabeled analyte to the peak area of the ¹³C-

labeled internal standard.

Construct a calibration curve by plotting this ratio against the concentration of the unlabeled

formaldehyde in the calibration standards.

Determine the concentration of formaldehyde in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Sample Preparation Instrumental Analysis Data Processing

Aqueous Sample Spike with ¹³C-Internal Standard Add Acidified DNPH Reagent Derivatization Reaction SPE Cleanup (Optional) HPLC Separation (C18) Mass Spectrometry (MRM) Peak Integration Calculate Area Ratios (Analyte/IS) Calibration Curve Quantify Formaldehyde
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Click to download full resolution via product page

Caption: Workflow for the quantification of formaldehyde using ¹³C-labeled internal standard.

Conclusion
Formaldehyde 2,4-Dinitrophenylhydrazone-¹³C is an essential tool for any laboratory engaged

in the precise and accurate quantification of formaldehyde. Its use as an internal standard in

isotope dilution mass spectrometry methods provides a robust and reliable means to overcome

the challenges associated with trace-level analysis of this important compound. By

understanding its synthesis, properties, and the nuances of its application, researchers can

significantly enhance the quality and defensibility of their analytical data.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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